Cas no 21984-93-0 (5-methylfuran-3-carboxylic acid)

5-methylfuran-3-carboxylic acid Properties

Names and Identifiers

• 5-methyl-3-Furancarboxylic acid
• 3-Furancarboxylic acid,5-methyl-
• 5-METHYLFURAN-3-CARBOXYLIC ACID
• 2-Methyl-4-furoic Acid
• 5-methyl-3-furylcarboxylic acid
• 5-Methyl-furan-3-carbonsaeure
• 5-methyl-furan-3-carboxylic acid
• 5-Methyl-furan-carbonsaeure-(3)
• AC1L455B
• AG-I-03166
• CTK4E8126
• QC-9860
• SBB062730
• SureCN4729951
• 5-methylfuran-3-carboxylic acid
• DTXSID00944576
• 21984-93-0
• DS-9296
• 5-methylfuran-3-carboxylicAcid
• AT17486
• CS-0372581
• AKOS005137894
• MDVRXWAAVDTLFJ-UHFFFAOYSA-N
• EN300-114506
• SCHEMBL4729951
• W-206695
• Z1205493994
• A878834
• 3-Furancarboxylic acid, 5-methyl-
• WAA98493
• AMY19573
• MFCD00040790
• +Expand

• MDL： MFCD00040790
• InChIKey： MDVRXWAAVDTLFJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O3/c1-4-2-5(3-9-4)6(7)8/h2-3H,1H3,(H,7,8)
• SMILES： O=C(C1=COC(C)=C1)O

Computed Properties

• Exact Mass: 126.03168
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.031694049g/mol
• Heavy Atom Count: 9
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44
• Refractive Index: 1.4676 (estimate)
• Boiling Point: 234.8°C at 760 mmHg
• Melting Point: 119°C
• Density: 1.2653 (rough estimate)